2-morpholin-4-ylethyl (Z)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoate
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Description
2-morpholin-4-ylethyl (Z)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoate, also known as this compound, is a useful research compound. Its molecular formula is C23H31NO7 and its molecular weight is 433.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Profile of Morpholine Derivatives
Morpholine derivatives possess a wide spectrum of pharmacological activities. A review highlighted the diverse pharmacological profiles of morpholine derivatives, which include antimicrobial, antitumor, and various other therapeutic potentials. These compounds, due to their structural versatility, have been explored for their application in different pharmacological domains (Asif & Imran, 2019).
Benzofuran Derivatives as Antimicrobial Agents
Benzofuran and its derivatives have emerged as promising structures for the development of new antimicrobial agents. The unique structural features of benzofuran compounds, along with their wide array of biological activities, make them privileged structures in drug discovery. Some benzofuran derivatives have been utilized in treating skin diseases such as cancer or psoriasis. This highlights the compound class's potential in developing efficient antimicrobial candidates (Hiremathad et al., 2015).
Role in Organic Pollutant Treatment
Research into the treatment of organic pollutants has also seen the application of enzyme-redox mediator systems, where morpholine derivatives can play a role. Such systems have been utilized for the degradation and transformation of recalcitrant compounds in wastewater, showcasing the environmental applications of these compounds (Husain & Husain, 2007).
Properties
IUPAC Name |
2-morpholin-4-ylethyl (Z)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoate |
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InChI |
InChI=1S/C23H31NO7/c1-15(5-7-19(25)30-13-10-24-8-11-29-12-9-24)4-6-17-21(26)20-18(14-31-23(20)27)16(2)22(17)28-3/h4,26H,5-14H2,1-3H3/b15-4- |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTGDFNSFWBGLEC-TVPGTPATSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)OCCN3CCOCC3)O |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C2COC(=O)C2=C(C(=C1OC)C/C=C(/C)\CCC(=O)OCCN3CCOCC3)O |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31NO7 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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